Cas no 2002122-53-2 (5-(3-Bromo-4-methylphenyl)-1,3-oxazole)

• Product Name: 5-(3-Bromo-4-methylphenyl)-1,3-oxazole
• CAS No: 2002122-53-2
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD32631821
• CID: 5079319
• Update Time: 2026-03-01

5-(3-Bromo-4-methylphenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromo-4-methylphenyl)-1,3-oxazole

• MDL： MFCD32631821
• Inchi： 1S/C10H8BrNO/c1-7-2-3-8(4-9(7)11)10-5-12-6-13-10/h2-6H,1H3
• InChI Key： QMNVHPHOCLCFQA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=CN=CO2)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 5-(3-Bromo-4-methylphenyl)-1,3-oxazole

Comprehensive Overview of 5-(3-Bromo-4-methylphenyl)-1,3-oxazole (CAS No. 2002122-53-2)

The compound 5-(3-Bromo-4-methylphenyl)-1,3-oxazole (CAS No. 2002122-53-2) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the bromine-substituted aromatic ring and oxazole core, make it a valuable intermediate for synthesizing advanced bioactive compounds and functional materials. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the scientific community has focused on 5-(3-Bromo-4-methylphenyl)-1,3-oxazole due to its versatile reactivity. The presence of the bromo group at the 3-position of the phenyl ring allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions. This adaptability is critical for designing high-performance OLED materials and agrochemicals, addressing trends in sustainable technology and precision agriculture. Users searching for "oxazole derivatives applications" or "brominated aromatic compounds synthesis" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, CAS No. 2002122-53-2 exemplifies the convergence of structural modularity and efficient scalability. Its oxazole ring contributes to enhanced metabolic stability in drug candidates, a hot topic in medicinal chemistry optimization. Laboratories prioritizing "fragment-based drug design" or "small molecule libraries" often utilize this compound as a building block. Furthermore, its photophysical properties are being investigated for fluorescent probes, catering to advancements in bioimaging technologies.

The commercial availability of 5-(3-Bromo-4-methylphenyl)-1,3-oxazole has also spurred interest in catalysis research. Its role in ligand design for transition metal catalysts supports innovations in green chemistry, a trending topic among environmentally conscious researchers. Searches like "eco-friendly catalytic systems" or "oxazole-metal complexes" frequently intersect with studies involving this compound. Additionally, its crystallographic data aids in understanding molecular packing behaviors, which is vital for crystal engineering applications.

Quality control protocols for CAS No. 2002122-53-2 emphasize high-purity synthesis and analytical validation, ensuring reproducibility in downstream applications. This aligns with industry demands for "QC standards in fine chemicals" and "batch-to-batch consistency." As regulatory frameworks evolve, the compound’s safety profiles and handling guidelines are documented to meet global chemical compliance standards, a frequent concern for procurement specialists.

In summary, 5-(3-Bromo-4-methylphenyl)-1,3-oxazole represents a nexus of multidisciplinary research, bridging gaps between pharmaceutical development, material science, and catalytic innovation. Its CAS No. 2002122-53-2 serves as a key identifier for researchers navigating databases, while its long-tail keyword variants (e.g., "3-bromo-4-methylphenyl oxazole suppliers") reflect diverse user intents. By addressing these dimensions, this overview enhances both SEO visibility and technical depth for target audiences.